molecular formula C5H8N2O2S2 B1671354 1,3-Dithiolan-2-one, O-((methylamino)carbonyl)oxime CAS No. 1631-64-7

1,3-Dithiolan-2-one, O-((methylamino)carbonyl)oxime

Cat. No.: B1671354
CAS No.: 1631-64-7
M. Wt: 192.3 g/mol
InChI Key: PTWXDEFRSGIDOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

ENT-27086 is an insecticide.

Properties

CAS No.

1631-64-7

Molecular Formula

C5H8N2O2S2

Molecular Weight

192.3 g/mol

IUPAC Name

(1,3-dithiolan-2-ylideneamino) N-methylcarbamate

InChI

InChI=1S/C5H8N2O2S2/c1-6-4(8)9-7-5-10-2-3-11-5/h2-3H2,1H3,(H,6,8)

InChI Key

PTWXDEFRSGIDOE-UHFFFAOYSA-N

SMILES

CNC(=O)ON=C1SCCS1

Canonical SMILES

CNC(=O)ON=C1SCCS1

Appearance

Solid powder

1631-64-7

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

ENT-27086;  ENT27086;  ENT 27086;  AC-38906;  AC-38,906;  AC38906;  AC 38906

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1,3-Dithiolan-2-one, O-((methylamino)carbonyl)oxime
Reactant of Route 2
Reactant of Route 2
1,3-Dithiolan-2-one, O-((methylamino)carbonyl)oxime

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